
H-0104 Dihydrochloride: A Technical Guide to its
Molecular Structure and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure and a proposed

synthetic route for H-0104 dihydrochloride, a potent Rho-associated coiled-coil forming

protein kinase (ROCK) inhibitor. The information compiled herein is intended to support

research and development efforts in the fields of medicinal chemistry and pharmacology.

Molecular Structure and Properties
H-0104 dihydrochloride, systematically named (2S)-1-[(4-Bromo-5-

isoquinolinyl)sulfonyl]hexahydro-2-methyl-1H-1,4-diazepine dihydrochloride, is a small

molecule inhibitor of ROCK.[1] Its chemical properties are summarized in the table below.

Property Value

Chemical Formula C₁₅H₂₀BrCl₂N₃O₂S

Molecular Weight 457.21 g/mol [2]

Canonical SMILES
C[C@@H]1N(CCCNC1)S(=O)

(C2=CC=CC3=C2C(Br)=CN=C3)=O.[H]Cl.[H]Cl

InChI Key HVNZBMLWOCZURY-IDMXKUIJSA-N[1]

CAS Number 913636-88-1[1]
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The molecular structure of H-0104 dihydrochloride is characterized by a central (S)-2-methyl-

1,4-diazepane ring linked via a sulfonamide bridge to a 4-bromo-isoquinoline moiety. The

stereochemistry at the methyl-substituted carbon of the diazepine ring is crucial for its biological

activity.
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Synthesis of Intermediate I

Synthesis of Intermediate II

Final Product Formation5-Amino-4-bromoisoquinoline Diazotization
(NaNO₂, HCl)

Sulfonylation
(SO₂, CuCl) 4-Bromo-5-isoquinolinesulfonyl chloride (I)

Coupling Reaction

(S)-(+)-2-Amino-1-propanol Multi-step synthesis (S)-Hexahydro-2-methyl-1H-1,4-diazepine (II)

H-0104 (free base) Salt Formation
(HCl) H-0104 Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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